Cas no 1334148-59-2 (2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide)

• Product Name: 2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide
• CAS No: 1334148-59-2
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• MDL: MFCD19686470
• CID: 5178578
• Update Time: 2025-10-16

2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-aminoethyl)-5-methyl-1H-indol-1-yl]acetamide
• 2-(3-(2-Aminoethyl)-5-methyl-1h-indol-1-yl)acetamide
• 1H-Indole-1-acetamide, 3-(2-aminoethyl)-5-methyl-
• 2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide

• MDL： MFCD19686470
• Inchi： 1S/C13H17N3O/c1-9-2-3-12-11(6-9)10(4-5-14)7-16(12)8-13(15)17/h2-3,6-7H,4-5,8,14H2,1H3,(H2,15,17)
• InChI Key： CTRFFSOROZJNRH-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(CCN)C2C=C(C)C=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 0.7
• Topological Polar Surface Area: 74

Additional information on 2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide

Introduction to 2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide (CAS No. 1334148-59-2) and Its Emerging Applications in Chemical Biology

2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide, identified by the chemical abstracts service number CAS No. 1334148-59-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This indole derivative exhibits a bifunctional nature, incorporating both an aminoethyl side chain and a methyl-substituted indole core, which positions it as a promising candidate for further exploration in drug discovery and molecular targeting.

The molecular framework of 2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide is characterized by its indole scaffold, a motif well-documented for its biological relevance. Indole derivatives are widely recognized for their involvement in various physiological processes and have been extensively studied for their potential therapeutic applications. The presence of the aminoethyl group at the 2-3 position introduces a flexible alkyl chain that can modulate interactions with biological targets, while the acetamide moiety at the 1-position enhances solubility and bioavailability, making it an attractive scaffold for medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds, and CAS No. 1334148-59-2 has emerged as a compound of interest in several preclinical studies. The structural features of this molecule suggest potential interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier may open avenues for applications in neurodegenerative disorders.

One of the most compelling aspects of 2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide is its versatility in chemical modification. The indole core can be further functionalized to introduce additional substituents that fine-tune its pharmacological properties. For instance, modifications at the 5-position, such as halogenation or methylation, have been shown to significantly alter binding affinity and selectivity towards specific biological targets. This adaptability makes it a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

In vitro studies have begun to unravel the mechanistic aspects of CAS No. 1334148-59-2's bioactivity. Initial reports suggest that it may exert its effects through inhibition of key signaling pathways associated with cell proliferation and survival. The aminoethyl side chain appears to play a crucial role in mediating these interactions by forming hydrogen bonds or hydrophobic interactions with target proteins. Furthermore, the methyl group at the 5-position of the indole ring contributes to steric hindrance, which can enhance binding specificity.

The synthesis of 2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide presents both challenges and opportunities for synthetic chemists. While the indole core is readily accessible through established methods, introducing the aminoethyl group at the 2-3 position requires careful consideration to avoid unwanted side reactions. Recent methodologies involving transition-metal-catalyzed cross-coupling reactions have provided more efficient routes to this motif, improving yields and purity.

As research progresses, CAS No. 1334148-59-2 is likely to become a focal point for interdisciplinary studies combining synthetic chemistry, computational modeling, and biological assays. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one, enabling faster translation from bench to bedside. Collaborative efforts between academia and industry are essential to fully exploit its potential and bring novel therapeutics to market.

The future prospects for 2-3-(2-aminoethyl)-5-methyl-1H-indol-1-ylacetamide are bright, with ongoing investigations focusing on optimizing its pharmacokinetic profile and exploring new therapeutic indications. Its unique structural features make it a versatile scaffold that can be tailored to address unmet medical needs across multiple disease areas. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.